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Compound of Interest

Compound Name: 4-Cyano-2-iodobenzoic acid

Cat. No.: B578622

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available data. Detailed experimental protocols
and specific biological applications for 4-Cyano-2-iodobenzoic acid are not extensively
reported in the public domain. The information provided should be supplemented with internal
research and development.

Core Compound Properties

4-Cyano-2-iodobenzoic acid, with the CAS number 1260814-20-7, is a substituted aromatic
carboxylic acid. Its structure incorporates a cyano group and an iodine atom on the benzoic
acid framework, making it a potentially valuable building block in medicinal chemistry and
materials science. The presence of three distinct functional groups—carboxylic acid, cyano,
and iodo—offers multiple reaction sites for chemical modification and conjugation.

Table 1: Physicochemical Properties of 4-Cyano-2-iodobenzoic Acid
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Property Value Source(s)
CAS Number 1260814-20-7 [11[2]13][4]
Molecular Formula CsH4INO2 [21[31[4]
Molecular Weight 273.03 g/mol [2][4]
IUPAC Name 4-cyano-2-iodobenzoic acid [1112]
Canonical SMILES T#CCIZCC:C(C(:O)O)C(I)ZC [2]
Appearance Pale yellow solid [2]

Purity Typically =295% - 97% [2][5]

N Store at 0-8 °C, keep in a dark
Storage Conditions _ . [2][3]
place, sealed in dry conditions.

Potential Applications in Drug Discovery and
Organic Synthesis

While specific examples for 4-Cyano-2-iodobenzoic acid are not detailed in the searched
literature, its structural motifs are common in pharmacologically active molecules. lodinated
aromatic compounds are key precursors for cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira), which are fundamental in the synthesis of complex organic molecules, including
active pharmaceutical ingredients (APIs).[6][7] The cyano group can act as a hydrogen bond
acceptor or be transformed into other functional groups, and the carboxylic acid allows for the
formation of amides, esters, and salts, which can modulate the pharmacokinetic properties of a
drug candidate.[7]

Derivatives of cyanobenzoic acid are mentioned as intermediates in the synthesis of various
pharmaceuticals, including Factor Xa inhibitors.[8] The strategic placement of the iodo and
cyano groups on the benzoic acid ring makes this compound a versatile intermediate for
creating libraries of compounds for drug screening.

Safety and Handling
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Safety data sheets for structurally related compounds such as 2-iodobenzoic acid and 4-

cyanobenzoic acid indicate that these types of molecules should be handled with care.

Table 2: General Hazard Information for Structurally Related Compounds

Hazard

Description

Precautionary
Measures

Source(s)

Acute Toxicity

Harmful if swallowed,
in contact with skin, or

if inhaled.

Do not eat, drink or
smoke when using
this product. Wash
skin thoroughly after
handling. Use only
outdoors or in a well-

ventilated area.

[OIL0)11][12]

Skin Irritation

Causes skin irritation.

Wear protective
gloves. If on skin,
wash with plenty of

soap and water.

[olLo12]

Eye Irritation

Causes serious eye

irritation/damage.

Wear eye
protection/face
protection. If in eyes,
rinse cautiously with
water for several
minutes. Remove
contact lenses, if
present and easy to

do. Continue rinsing.

[OI10][11][13]

Respiratory Irritation

May cause respiratory

irritation.

Avoid breathing dust.
If inhaled, remove
person to fresh air and
keep comfortable for

breathing.

[110]
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It is imperative to consult the specific Safety Data Sheet (SDS) for 4-Cyano-2-iodobenzoic

acid from the supplier before handling.

Logical Workflow for Synthesis and Application

The following diagram illustrates a generalized workflow for the potential synthesis and
subsequent application of 4-Cyano-2-iodobenzoic acid in a research and development

context.
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Caption: Generalized workflow for the synthesis and potential application of 4-Cyano-2-
iodobenzoic acid.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and specific reactions of 4-Cyano-
2-iodobenzoic acid (CAS 1260814-20-7) are not readily available in the public literature.
However, general procedures for analogous transformations are well-established.

Conceptual Synthesis via Diazotization-Sandmeyer
Reaction

The synthesis of iodinated and cyanated benzoic acids can often be achieved from the
corresponding amino-substituted precursors through diazotization followed by Sandmeyer-type
reactions. A plausible, though not explicitly documented, route could start from an appropriately
substituted aminobenzoic acid.

Disclaimer: The following is a generalized, conceptual protocol inspired by known organic
chemistry transformations and should be adapted and optimized with appropriate laboratory
safety precautions.

o Diazotization of an Aminobenzoic Acid Precursor:

[e]

Dissolve the starting aminobenzoic acid derivative in an aqueous acidic solution (e.g., HCI,
H2S0a4).

[e]

Cool the solution to 0-5 °C in an ice bath with vigorous stirring.

o

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2z) dropwise, maintaining
the temperature below 5 °C.

o

Stir the resulting diazonium salt solution at low temperature for a short period.
e Introduction of lodine and Cyano Groups (Conceptual):

o The introduction of both iodo and cyano groups onto the aromatic ring in a one-pot
Sandmeyer-type reaction from a single diazonium salt is complex and would require
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significant methods development. A more plausible route would involve a multi-step
synthesis where one group is introduced, followed by manipulation of other substituents to
install the second group. For instance, starting from 4-amino-2-chlorobenzoic acid, one
might first perform a Sandmeyer reaction to introduce the cyano group, followed by a
halogen exchange or other method to introduce the iodine.

Detailed procedures for the synthesis of related compounds like m-iodobenzoic acid and the
general principles of diazotization can be found in Organic Syntheses preparations.[14]

Conclusion

4-Cyano-2-iodobenzoic acid is a chemical intermediate with significant potential for use in the
synthesis of complex organic molecules, particularly within the pharmaceutical industry. Its
trifunctional nature allows for diverse chemical modifications. While detailed application notes
and experimental protocols for this specific molecule are scarce in publicly accessible literature,
its structural components suggest its utility as a versatile building block. Researchers and drug
development professionals are encouraged to leverage the known reactivity of iodoarenes,
nitriles, and carboxylic acids to explore the synthetic possibilities offered by this compound. All
work should be preceded by a thorough review of the supplier's Safety Data Sheet and a
comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. fluorochem.co.uk [fluorochem.co.uk]

e 2. 4-cyano-2-iodo-benzoic acid 97% | CAS: 1260814-20-7 | AChemBlock [achemblock.com]
e 3.1260814-20-7|4-Cyano-2-iodobenzoic acid|BLD Pharm [bldpharm.com]

e 4. CAS 1260814-20-7 | 4-cyano-2-iodo-benzoic acid - Synblock [synblock.com]

e 5. fluorochem.co.uk [fluorochem.co.uk]

¢ 6. nbinno.com [nbinno.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


http://orgsyn.org/demo.aspx?prep=cv2p0353
https://www.benchchem.com/product/b578622?utm_src=pdf-body
https://www.benchchem.com/product/b578622?utm_src=pdf-custom-synthesis
https://fluorochem.co.uk/product/F224963/
https://www.achemblock.com/t93994-4-cyano-2-iodo-benzoic-acid.html
https://www.bldpharm.com/products/1260814-20-7.html
https://www.synblock.com/product/1260814-20-7.html
https://fluorochem.co.uk/product/F224963/
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-4-iodobenzoic-acid-in-modern-pharmaceutical-synthesis-ra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. nbinno.com [nbinno.com]

8. US6613930B2 - Methods for producing 3-cyano-and 4-cyano- benzoic acid derivative
compounds - Google Patents [patents.google.com]

e 9. assets.thermofisher.cn [assets.thermofisher.cn]

e 10. sigmaaldrich.com [sigmaaldrich.com]

e 11. fishersci.com [fishersci.com]

e 12. tcichemicals.com [tcichemicals.com]

e 13. spectrumchemical.com [spectrumchemical.com]
e 14. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [In-Depth Technical Guide: 4-Cyano-2-iodobenzoic Acid
(CAS 1260814-20-7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578622#4-cyano-2-iodobenzoic-acid-cas-number-
1260814-20-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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